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Compound of Interest

Compound Name:
Tetraamminecopper(II) sulfate

hydrate

Cat. No.: B12351667

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the crystal structures of four common

tetraamminecopper(II) salts: sulfate, nitrate, perchlorate, and tetrafluoroborate. Understanding

the solid-state structure of these coordination complexes is crucial for applications in catalysis,

materials science, and as precursors in chemical synthesis. This document summarizes key

crystallographic data, outlines experimental protocols for their characterization, and visualizes

the structural relationships.

Comparison of Crystallographic Data
The structural diversity of tetraamminecopper(II) salts is primarily influenced by the nature of

the counter-anion and the presence of solvent molecules, which affect the crystal packing and

the coordination geometry around the copper(II) center. The d⁹ electronic configuration of Cu(II)

often leads to Jahn-Teller distortions, resulting in coordination geometries that deviate from

perfect octahedral symmetry.
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Parameter

Tetraamminec
opper(II)
Sulfate
Monohydrate

Tetraamminec
opper(II)
Nitrate

Tetraamminec
opper(II)
Perchlorate

Tetraamminec
opper(II)
Tetrafluorobor
ate

Chemical

Formula

[Cu(NH₃)₄(H₂O)]

SO₄

--INVALID-LINK--

₂

--INVALID-LINK--

₂

--INVALID-LINK--

₂

Crystal System
Orthorhombic[1]

[2]

Orthorhombic (at

RT)[3],

Monoclinic (at

77K)[3]

Data not

available in

published

literature

Data not

available in

published

literature

Space Group Pnma[1][2]
Pnnm (at RT)[3],

P2₁/n (at 77K)[3]

Data not

available

Data not

available

Coordination

Geometry

Square

pyramidal[1][4]

Distorted

Octahedral

Expected to be

square planar or

distorted

octahedral

Expected to be

square planar or

distorted

octahedral

Cu-N Bond

Lengths (Å)
~2.10[1][4] ~2.00 Not determined Not determined

Axial Ligand &

Bond Length (Å)
H₂O, ~2.33[1][4]

2 x O(NO₃⁻),

~2.5
Not determined Not determined

Experimental Protocols
The characterization of these tetraamminecopper(II) salts involves their synthesis,

crystallization, and subsequent analysis by single-crystal X-ray diffraction.

Synthesis of Tetraamminecopper(II) Salts
1. Tetraamminecopper(II) Sulfate Monohydrate: This complex is typically synthesized by adding

a concentrated aqueous solution of ammonia to a saturated aqueous solution of copper(II)

sulfate pentahydrate.[4] The deep blue precipitate of the complex is then induced by the

addition of ethanol or isopropanol.[4] For growing large, well-defined crystals, a slow diffusion
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method where ethanol is layered over the aqueous ammoniacal copper solution can be

employed over a period of several days.[5]

2. Tetraamminecopper(II) Nitrate: The synthesis involves the reaction of copper(II) nitrate with a

concentrated ammonia solution.[6] Crystals can be obtained by slow evaporation of the

resulting deep blue solution or by precipitation with a less polar solvent like acetone.[6]

3. Tetraamminecopper(II) Perchlorate: Caution: Tetraamminecopper(II) perchlorate is an

energetic material and should be handled with appropriate safety precautions. It can be

prepared by dissolving copper(II) perchlorate hexahydrate in aqueous ammonia.[7] Cooling the

solution leads to the crystallization of the dark blue product.[7]

4. Tetraamminecopper(II) Tetrafluoroborate: While the crystal structure of the simple

tetraammine salt is not well-documented, its synthesis would be expected to follow a similar

procedure involving the reaction of copper(II) tetrafluoroborate with concentrated ammonia.

Single-Crystal X-ray Diffraction
A suitable single crystal of the tetraamminecopper(II) salt is selected and mounted on a

goniometer. X-ray diffraction data is collected at a specific temperature (e.g., room temperature

or a low temperature like 100 K) using a diffractometer equipped with a monochromatic X-ray

source (e.g., Mo Kα or Cu Kα radiation). The collected diffraction data is then processed to

determine the unit cell parameters and space group. The crystal structure is solved using direct

methods or Patterson methods and subsequently refined using full-matrix least-squares

techniques. This refinement process yields the final atomic coordinates, bond lengths, and

bond angles.

Visualization of Crystal Structures
The following diagrams illustrate the coordination environment of the copper(II) ion in the

known crystal structures and a generalized representation of the tetraamminecopper(II) cation.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.prepchem.com/synthesis-of-tetraamminecopper-sulfate/
https://m.youtube.com/watch?v=OmjYhNDh2Oo
https://m.youtube.com/watch?v=OmjYhNDh2Oo
https://tetrazolelover.at.ua/Cmplxs/10.1002prep.202000131.pdf
https://tetrazolelover.at.ua/Cmplxs/10.1002prep.202000131.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12351667?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Coordination Geometries of Tetraamminecopper(II) Cations

[Cu(NH₃)₄(H₂O)]²⁺ in Sulfate Salt [Cu(NH₃)₄(NO₃)₂] in Nitrate Salt X = Anion or Solvent
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Figure 1: Coordination environments of the copper(II) ion in different tetraammine salts.

The diagram illustrates the square pyramidal geometry in the sulfate monohydrate, the

distorted octahedral geometry in the nitrate salt, and a generalized structure for the

tetraamminecopper(II) cation where axial positions can be occupied by counter-anions or

solvent molecules.

In summary, the crystal structures of tetraamminecopper(II) salts exhibit variability primarily in

their axial coordination due to the influence of the counter-anion and the incorporation of

solvent molecules. While the sulfate and nitrate salts have been well-characterized, further

research is needed to fully elucidate the solid-state structures of the perchlorate and

tetrafluoroborate analogues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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